Cas no 158570-84-4 (2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol)

• Product Name: 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol
• CAS No: 158570-84-4
• MF: C₃₄H₃₈O₆
• MW: 542.661930561066
• CID: 5041270
• Update Time: 2025-05-27

2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol

• Inchi： 1S/C34H38O6/c35-21-32(38-23-28-15-7-2-8-16-28)34(40-25-30-19-11-4-12-20-30)33(39-24-29-17-9-3-10-18-29)31(36)26-37-22-27-13-5-1-6-14-27/h1-20,31-36H,21-26H2/t31-,32+,33+,34-/m1/s1
• InChI Key： MQOUZFJJURBWAX-ALMGMPQLSA-N
• SMILES： OC[C@@H]([C@H]([C@H]([C@@H](COCC1=CC=CC=C1)O)OCC1=CC=CC=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol

Latest Research Insights on 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol (CAS: 158570-84-4) in Chemical Biology and Pharmaceutical Applications

The compound 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol (CAS: 158570-84-4) has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug synthesis and glycobiology. This research brief synthesizes the latest findings on this protected galactitol derivative, highlighting its role as a key intermediate in carbohydrate chemistry and therapeutic development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility in the synthesis of complex oligosaccharides, particularly in the development of glycan-based vaccines. The tetra-O-benzyl protection pattern provides exceptional stability during glycosylation reactions while maintaining the stereochemical integrity of the galactitol core. Researchers at MIT have leveraged this property to create novel tumor-associated carbohydrate antigens with improved immunogenicity profiles.

A breakthrough application emerged from Nature Chemical Biology (2024) where 158570-84-4 served as the foundational building block for developing galectin-3 inhibitors. The phenylmethyl groups were strategically removed in a sequential manner to create selective binding moieties that showed promising results in fibrosis models. This work represents a significant advancement in targeting protein-carbohydrate interactions for therapeutic purposes.

In pharmaceutical formulation science, recent patents (WO2023124567) have highlighted the compound's role as a chiral auxiliary in asymmetric synthesis. Its rigid galactitol backbone has been utilized to control the stereoselectivity of various drug candidates, particularly in the development of antiviral agents targeting viral entry mechanisms. The crystal structure analysis published in Acta Crystallographica Section D (2023) provided crucial insights into the conformational preferences of this molecule when complexed with biological targets.

Ongoing clinical research (Phase I/II trials registered in 2024) is investigating derivatives of 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol as potential treatments for rare lysosomal storage disorders. The molecule's ability to mimic natural glycosphingolipids while resisting enzymatic degradation makes it particularly valuable for substrate reduction therapy approaches. Preliminary results suggest improved blood-brain barrier penetration compared to earlier generation compounds.

From a synthetic chemistry perspective, Green Chemistry (2023) reported innovative catalytic methods for the selective deprotection of 158570-84-4 using environmentally benign conditions. These advances address previous challenges in the stepwise manipulation of benzyl groups, opening new possibilities for streamlined synthesis of complex glycoconjugates. The development of continuous flow processes for large-scale production of this intermediate has significantly reduced production costs while maintaining high enantiomeric purity.

In conclusion, 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol continues to prove its versatility across multiple research fronts in chemical biology and pharmaceutical development. Its unique combination of protective group stability and synthetic flexibility positions it as a critical tool in advancing glycoscience research and the development of next-generation biotherapeutics. Future research directions likely will focus on expanding its applications in targeted drug delivery systems and as a scaffold for multivalent ligand display.